Cas no 2770494-33-0 (1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate
• CAS No: 2770494-33-0
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 5771188
• PubChem ID: 165994054
• Update Time: 2025-06-08

1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397373
• 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate
• 2770494-33-0

• Inchi： 1S/C24H23NO4/c1-3-12-24(22(26)28-2)13-14-25(16-24)23(27)29-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h1,4-11,21H,12-16H2,2H3
• InChI Key： VGSNEONWVFXVNU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)OC)(CC#C)C1)=O

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate

Introduction to 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate (CAS No. 2770494-33-0)

1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate, identified by its CAS number 2770494-33-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex fused heterocyclic system, combines a fluorene moiety with a pyrrolidine backbone, further functionalized with a propargyl group and ester functionalities. The structural architecture of this compound not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for drug discovery programs.

The fluorene moiety is a well-known component in many pharmaceuticals and agrochemicals due to its stability and ability to serve as an aromatic core in bioactive molecules. Its rigid structure can enhance binding affinity and selectivity in biological targets. In contrast, the pyrrolidine ring is a common pharmacophore found in numerous bioactive compounds, including antiviral, anticancer, and central nervous system (CNS) drugs. The presence of both these structural elements in 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate suggests that it may exhibit multiple biological activities.

The propargyl group (–C≡CH) introduces additional reactivity, enabling various chemical modifications such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This feature makes the compound valuable for library synthesis and high-throughput screening (HTS) applications. Moreover, the ester functionalities at the 1 and 3 positions of the pyrrolidine ring can serve as points for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and biological activities. Virtual screening methods, combined with molecular docking simulations, have been employed to evaluate the potential of 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate as a lead compound for drug development. These studies have highlighted its potential interactions with various enzymes and receptors, including those involved in metabolic diseases and cancer pathways.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique combination of structural features in 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yn-1-yl)pyrrolidine-1,3-dicarboxylate makes it an attractive candidate for further exploration. For instance, its rigid core can provide optimal binding orientation to biological targets, while the propargyl group offers opportunities for covalent drug design strategies—a strategy that has shown promise in targeted cancer therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, have been utilized to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

From a biological perspective, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases implicated in diseases like diabetes and cancer. The pyrrolidine ring is known to interact with ATP-binding sites in enzymes, making it a viable scaffold for kinase inhibitors. Additionally, the fluorene moiety can be conjugated with other bioactive molecules to enhance solubility or tissue penetration.

The role of computational modeling in drug discovery cannot be overstated. Molecular dynamics (MD) simulations have been used to study the conformational behavior of 1-(9H-fluoren-9-yl)methyl 3-methyl 3-(prop-2-yln)-1-pyrrolidine -dicarboxylic acid derivatives, providing insights into their interactions with biological targets at an atomic level. These simulations help researchers optimize lead compounds before moving into expensive wet-lab experiments.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 2770494 -33 -0 . Machine learning algorithms can analyze vast datasets to predict pharmacokinetic properties and potential side effects early in the development process. This approach not only saves time but also reduces attrition rates associated with late-stage failures.

In conclusion,(CAS no:2770494 -33 -0) represents an exciting opportunity for researchers working on next-generation therapeutics . Its unique structural features , coupled with recent advances in synthetic methodologies , make it a compelling candidate for further investigation . As our understanding of disease mechanisms grows , compounds like these will play an increasingly important role in developing innovative treatments .